Cas no 1782032-31-8 ([4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine)

[4-Methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a thiophene ring and an aminomethyl functional group. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The presence of both nitrogen and sulfur heteroatoms enhances its potential for hydrogen bonding and metal coordination, making it valuable in ligand design and catalysis. Its stable triazole scaffold contributes to metabolic resistance, while the reactive primary amine group allows for further derivatization. The compound is of interest in medicinal chemistry for its potential as a precursor in the synthesis of kinase inhibitors or antimicrobial agents.

[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine structure

1782032-31-8 structure

Product Name:[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine

CAS No:1782032-31-8

MF:C₈H₁₀N₄S

MW:194.256799221039

CID:5181723

Update Time:2025-05-19

[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- [4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine
- Inchi： 1S/C8H10N4S/c1-12-7(5-9)10-11-8(12)6-3-2-4-13-6/h2-4H,5,9H2,1H3
- InChI Key： HQXDHNKKXDSQRN-UHFFFAOYSA-N
- SMILES： N1=C(C2SC=CC=2)N(C)C(CN)=N1

[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM440149-100mg	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%+	100mg	$672	2023-03-10
Chemenu	CM440149-250mg	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%+	250mg	$950	2023-03-10
Chemenu	CM440149-500mg	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%+	500mg	$1481	2023-03-10
Chemenu	CM440149-1g	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%+	1g	$1893	2023-03-10
Enamine	EN300-6482719-0.05g	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%	0.05g	$462.0	2023-05-31
Enamine	EN300-6482719-0.1g	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%	0.1g	$603.0	2023-05-31
Enamine	EN300-6482719-0.25g	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%	0.25g	$862.0	2023-05-31
Enamine	EN300-6482719-0.5g	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%	0.5g	$1360.0	2023-05-31
Enamine	EN300-6482719-1.0g	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%	1g	$1742.0	2023-05-31
Enamine	EN300-6482719-2.5g	[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine	1782032-31-8	95%	2.5g	$3417.0	2023-05-31

[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
3. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

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Additional information on [4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine

[4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 1782032-31-8, known as [4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of triazoles, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with a methyl group and a thiophene moiety, making it a versatile molecule for various chemical reactions and applications.

The synthesis of [4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine involves a series of carefully designed steps to ensure the formation of the desired product. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high-quality standards. The incorporation of thiophene into the molecule adds electronic diversity, enhancing its potential for use in electronic materials and sensors.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets, making it an attractive scaffold for medicinal chemists. Recent research has highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases. For example, studies have shown that derivatives of this compound can modulate the activity of acetylcholinesterase, a key enzyme in Alzheimer's disease.

In addition to its pharmaceutical applications, [4-methyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]methanamine has also gained attention in the field of materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. Recent advancements in this area have demonstrated its potential as a ligand in metalloporphyrin complexes used for detecting environmental pollutants.

From an environmental perspective, the compound's stability and biodegradability are critical factors influencing its industrial applications. Studies have shown that under specific conditions, this compound can undergo controlled degradation without releasing harmful byproducts. This makes it a safer alternative compared to some traditional chemicals used in similar contexts.

Looking ahead, the future of [4-methyl-5-(thiophen-2-yll)-4H-l , 2 , 4 -triazol -3 - yl ] methanamine lies in further exploration of its chemical reactivity and biological interactions. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in drug development and material innovation.